Cas no 54797-44-3 (Phenacyl 4-methylbenzoate)

Phenacyl 4-methylbenzoate structure
Phenacyl 4-methylbenzoate structure
Product Name:Phenacyl 4-methylbenzoate
CAS No:54797-44-3
MF:C16H14O3
MW:254.280564785004
CID:1591828
PubChem ID:570679
Update Time:2025-04-21

Phenacyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • phenacyl 4-methylbenzoate
    • Phenacyl-p-methylbenzoat
    • CBDivE_001834
    • 2-Oxo-2-phenylethyl 4-methylbenzoate
    • Oprea1_785986
    • ST4011269
    • Oprea1_732455
    • Benzoic acid, 4-methyl-, 2-oxo-2-phenylethyl ester
    • Maybridge3_004686
    • Phenacyl 4-methyl-benzoat
    • 4-Methylbenzoic acid phenacyl ester
    • CKJMBJBYXLDVMX-UHFFFAOYSA-N
    • HMS1444E22
    • HMS2996H06
    • SCHEMBL11273679
    • STK288007
    • CHEMBL1582477
    • AKOS001700636
    • DB-316659
    • CCG-531
    • MLS001123630
    • IDI1_016073
    • DTXSID30341155
    • 54797-44-3
    • SMR000658569
    • AB00073573-01
    • Phenacyl 4-methylbenzoate
    • Inchi: 1S/C16H14O3/c1-12-7-9-14(10-8-12)16(18)19-11-15(17)13-5-3-2-4-6-13/h2-10H,11H2,1H3
    • InChI Key: CKJMBJBYXLDVMX-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(C)=CC=1)=O)CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 254.094
  • Monoisotopic Mass: 254.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 43.4Ų
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